Cas no 209860-89-9 (Tafluprost ethyl ester)

Tafluprost ethyl ester is a prostaglandin analog prodrug primarily used in ophthalmology for the treatment of glaucoma and ocular hypertension. Its key advantage lies in its enhanced corneal permeability due to the ethyl ester modification, which improves bioavailability upon topical administration. Once absorbed, it is hydrolyzed to the active form, tafluprost, a potent FP-receptor agonist that reduces intraocular pressure by increasing uveoscleral outflow. The prodrug design minimizes systemic exposure while maintaining efficacy. Tafluprost ethyl ester is also noted for its stability in solution and compatibility with preservative-free formulations, making it suitable for patients with sensitivities to common ophthalmic preservatives. Its selective action ensures a favorable safety profile.

Tafluprost ethyl ester structure

Product Name:Tafluprost ethyl ester

CAS No:209860-89-9

MF:C₂₄H₃₂F₂O₅

MW:438.50469493866

CID:1397324

PubChem ID:12115238

Update Time:2025-10-29

Tafluprost ethyl ester Chemical and Physical Properties

Names and Identifiers

- Tafluprost Ethyl Ester
- ethyl (Z)-7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-phenoxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
- CS-0066405
- SCHEMBL9994486
- Nortafluprost
- 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxy-1-buten-1-yl]-3,5-dihydroxycyclopentyl]-, ethyl ester, (5Z)-
- SPWJIEVPQKMQPO-MSHHKXPZSA-N
- 209860-89-9
- HY-116733
- ethyl (Z)-7-[2-[(E)-3,3-difluoro-4-phenoxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
- 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxy-1-butenyl]-3,5-dihydroxycyclopentyl]-, ethyl ester, (5Z)-
- AFP 175
- AFP-175
- WE6T2PLV6M
- Tafluprost ethyl ester
- Inchi： 1S/C24H32F2O5/c1-2-30-23(29)13-9-4-3-8-12-19-20(22(28)16-21(19)27)14-15-24(25,26)17-31-18-10-6-5-7-11-18/h3,5-8,10-11,14-15,19-22,27-28H,2,4,9,12-13,16-17H2,1H3/b8-3-,15-14+/t19-,20-,21+,22-/m1/s1
- InChI Key： SPWJIEVPQKMQPO-MSHHKXPZSA-N
- SMILES： FC(COC1C=CC=CC=1)(/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OCC)O)O)F

Computed Properties

Exact Mass: 438.22178044 g/mol
Monoisotopic Mass: 438.22178044 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 13
Complexity: 587
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 76
Molecular Weight: 438.5

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